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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Annuloline is a unique oxazole alkaloid found in the grass species Lolium multiflorum.[1] Its
biosynthesis is a fascinating example of the complex chemical transformations that occur in
plant secondary metabolism. This technical guide provides a comprehensive overview of the
annuloline biosynthesis pathway, including the key enzymes, intermediates, and experimental
methodologies used in its investigation. The information presented here is intended to serve as
a valuable resource for researchers in natural product chemistry, plant biochemistry, and drug
discovery.

Annuloline Biosynthesis Pathway

The biosynthesis of annuloline proceeds from the primary metabolites L-phenylalanine and L-
tyrosine. The pathway involves a series of enzymatic reactions, including deamination,
hydroxylation, decarboxylation, methylation, and the formation of the characteristic oxazole
ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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